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Compound of Interest

Compound Name: Orysastrobin

Cat. No.: B033976

This guide provides a detailed comparison of the in vitro efficacy of two prominent strobilurin
fungicides, Orysastrobin and Azoxystrobin. Both fungicides are recognized for their broad-
spectrum activity against a range of fungal pathogens. This document is intended for
researchers, scientists, and professionals in drug development seeking to understand the
comparative performance and mechanisms of these compounds based on available
experimental data.

Comparative Efficacy Data

While direct comparative in vitro studies providing EC50 values for both Orysastrobin and
Azoxystrobin against the same fungal isolates are limited in publicly available literature, this
section compiles reported efficacy data for each fungicide against key plant pathogens. The
data for Azoxystrobin is presented quantitatively, while the efficacy of Orysastrobin is
described based on available reports.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b033976?utm_src=pdf-interest
https://www.benchchem.com/product/b033976?utm_src=pdf-body
https://www.benchchem.com/product/b033976?utm_src=pdf-body
https://www.benchchem.com/product/b033976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Target

Fungicide < Efficacy Metric  Value (pg/mL) Source(s)
Pathogen
Magnaporthe

Orysastrobin oryzae (Rice Qualitative Highly Effective [1]
Blast)

Rhizoctonia

solani (Sheath Qualitative Highly Effective [1]

Blight)
Magnaporthe

Azoxystrobin oryzae (Rice EC50 0.33 [2]
Blast)

Rhizoctonia

solani (Sheath EC50 <0.3 - 355 [31[4]

Blight)

Rhizoctonia

) 1 -4 (for 100%
solani (Sheath MIC o [5]
. inhibition)
Blight)

Note: The EC50 values for Azoxystrobin against Rhizoctonia solani show a wide range,
indicating variability in sensitivity among different isolates.[3][4]

Mechanism of Action: Inhibition of Mitochondrial
Respiration

Both Orysastrobin and Azoxystrobin belong to the Quinone outside Inhibitor (Qol) class of
fungicides.[1] Their primary mode of action is the inhibition of mitochondrial respiration in fungi.
They achieve this by binding to the Qo site of the cytochrome bcl complex (Complex Ill) in the
mitochondrial respiratory chain. This binding blocks electron transfer between cytochrome b
and cytochrome c1, which halts the production of ATP, the essential energy currency of the cell.
The disruption of the energy supply ultimately leads to the inhibition of fungal growth and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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